Cas no 2639416-00-3 (Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate)

• Product Name: Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate
• CAS No: 2639416-00-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6441515
• PubChem ID: 165902946
• Update Time: 2025-05-19

Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate
• 2639416-00-3
• EN300-27783930
• Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)6-9-7-13-8-12(9)4-5-12/h9,13H,4-8H2,1-3H3
• InChI Key： XEJCLIVRSDTWKE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CNCC21CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate

Recent Advances in the Study of Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate (CAS: 2639416-00-3)

The compound Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate (CAS: 2639416-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery, especially in the development of novel therapeutics targeting central nervous system (CNS) disorders and other complex diseases. The unique 5-azaspiro[2.4]heptane scaffold offers a promising framework for the design of bioactive molecules with improved pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate derivatives. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient synthetic route for this compound, emphasizing its scalability and reproducibility. The researchers employed a multi-step approach involving key intermediates, with the final product exhibiting high purity and yield. This advancement is critical for enabling further pharmacological evaluations and structure-activity relationship (SAR) studies.

In addition to synthetic improvements, preliminary biological evaluations have revealed promising results. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate exhibit moderate to high affinity for specific neurotransmitter receptors, suggesting potential applications in treating neurological conditions such as anxiety and depression. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further underscoring its therapeutic potential.

Another noteworthy development is the exploration of Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate as a building block for peptide mimetics. Researchers have successfully incorporated this scaffold into peptide backbones, resulting in enhanced metabolic stability and bioavailability. This innovation opens new avenues for the design of peptide-based drugs, particularly in areas such as oncology and immunology.

Despite these promising findings, challenges remain. The precise mechanism of action for Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate and its derivatives is not yet fully understood, necessitating further mechanistic studies. Additionally, the compound's toxicity profile and long-term safety need to be thoroughly investigated in preclinical models. Ongoing research aims to address these gaps, with several collaborative projects between academia and industry currently underway.

In conclusion, Tert-butyl 2-{5-azaspiro[2.4]heptan-7-yl}acetate (CAS: 2639416-00-3) represents a promising candidate for drug development, with recent advances highlighting its synthetic accessibility, biological activity, and versatility as a molecular scaffold. Continued research in this area is expected to yield valuable insights and potentially lead to the discovery of new therapeutic agents.